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Compound of Interest

Compound Name: Cl-PEG6-acid

Cat. No.: B8227384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Cl-PEG6-acid, a

heterobifunctional PROTAC linker used in the synthesis of Proteolysis Targeting Chimeras. The

following sections detail the hazardous properties, handling procedures, storage requirements,

and disposal considerations for this compound.

Compound Identification and Properties
Property Value

Chemical Name Cl-PEG6-acid

Synonyms

2-(2-(2-(2-(2-(2-

chloroethoxy)ethoxy)ethoxy)ethoxy)ethoxy)aceti

c acid)

CAS Number 2365309-92-6

Molecular Formula C14H27ClO8

Molecular Weight 358.81 g/mol

Appearance Colorless to light yellow liquid

Hazard Identification and Classification
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Cl-PEG6-acid is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are summarized below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]

GHS Pictograms:

Signal Word: Warning

Safety and Handling Precautions
Adherence to standard laboratory safety protocols is essential when handling Cl-PEG6-acid.

The following precautions should be strictly observed.

Personal Protective Equipment (PPE)
A comprehensive list of recommended personal protective equipment is provided in the table

below.

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear a lab coat and other protective clothing as

required.

Hand Protection
Wear compatible chemical-resistant gloves

(e.g., nitrile rubber).

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If inhalation risk is high,

use a NIOSH-approved respirator.
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General Handling Instructions
Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapor or mist.

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Ensure adequate ventilation.

Incompatible Materials
Strong oxidizing agents

Strong reducing agents

Strong acids

Strong bases

First Aid Measures
In the event of exposure, follow these first-aid procedures immediately.

Exposure Route First Aid Instructions

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.

If on Skin
Wash with plenty of soap and water. Remove

contaminated clothing and wash it before reuse.

If Inhaled
Remove victim to fresh air and keep at rest in a

position comfortable for breathing.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.
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Storage and Stability
Proper storage is crucial to maintain the integrity and stability of Cl-PEG6-acid.

Condition Pure Form In Solvent

-20°C 3 years 1 month

4°C 2 years -

-80°C - 6 months

General Storage Recommendations:

Store in a tightly sealed container.

Store in a cool, dry, and well-ventilated place.

Protect from light and moisture.

Accidental Release and Disposal
Accidental Release Measures

Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains. Discharge into the environment must be avoided.

Methods for Cleaning Up: Absorb with liquid-binding material (sand, diatomite, acid binders,

universal binders, sawdust). Dispose of contaminated material as waste according to section

6.2.

Disposal Considerations
Dispose of Cl-PEG6-acid and its container in accordance with local, regional, and national

regulations. It is considered a hazardous waste and should be handled by a licensed

professional waste disposal service. Avoid release to the environment.
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Experimental Protocols and Workflows
While a detailed, step-by-step synthesis and purification protocol for Cl-PEG6-acid is not

publicly available, a general workflow can be inferred from literature on the synthesis of similar

chloro-terminated PEG compounds.

General Synthesis Workflow
The synthesis of Cl-PEG6-acid likely involves the reaction of a protected hexaethylene glycol

derivative with a chlorinating agent, followed by deprotection to yield the final product.

Hexaethylene glycol derivative Protection of one hydroxyl groupProtecting group chemistry Chlorination of the other hydroxyl groupe.g., Thionyl chloride DeprotectionDeprotection agent Oxidation to carboxylic acidOxidizing agent PurificationChromatography Cl-PEG6-acid

Click to download full resolution via product page

Caption: Generalized synthesis workflow for Cl-PEG6-acid.

General Purification Workflow
Purification of PEG derivatives often involves chromatographic techniques to separate the

desired product from starting materials and byproducts.
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Crude Reaction Mixture

Liquid-Liquid Extraction

Separate aqueous and organic phases

Column Chromatography
(e.g., Silica Gel)

Isolate PEGylated compound

Solvent Evaporation

Remove solvent

Characterization
(NMR, MS)

Confirm structure and purity

Pure Cl-PEG6-acid
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Caption: General purification workflow for PEGylated compounds.

Logical Relationships in Safety Handling
A logical approach to handling hazardous chemicals like Cl-PEG6-acid involves a clear

sequence of assessment, control, and response.
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Risk Assessment Control Measures Emergency Response

Identify Hazards
(Toxicity, Environmental)

Evaluate Exposure Potential
(Inhalation, Dermal, Ingestion)

Implement Engineering Controls
(Fume Hood)

Use Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Follow Safe Work Practices
(No eating/drinking, Hand washing)

First Aid Procedures
(Swallowing, Skin/Eye Contact, Inhalation)

Spill & Leak Procedures
(Containment, Cleanup)

Waste Disposal
(Hazardous Waste Stream)

cluster_0

cluster_1

Mitigate Risks

cluster_2

Prepare for Incidents

Click to download full resolution via product page

Caption: Logical flowchart for the safe handling of Cl-PEG6-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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